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Compound of Interest

Compound Name: Iretol

Cat. No.: B1598523 Get Quote

Technical Support Center: Iretol
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Iretol
(also known as 2-Methoxy-1,3,5-benzenetriol or 2-Methoxyphloroglucinol).

Frequently Asked Questions (FAQs)
Q1: What is Iretol and what are its common applications?

Iretol (CAS No. 487-71-8) is a phenolic compound with the molecular formula C7H8O4.[1][2] It

is known to possess antioxidant and anti-inflammatory properties and has been investigated for

its potential anti-cancer activities.[1] In addition to its research applications, Iretol is used as a

flavoring agent in the food industry and as an ingredient in skincare products due to its

antioxidant properties.[1] It also serves as an intermediate in the synthesis of natural

isoflavones like Tectorigenin, Irigenin, and Caviunin.[3][4]

Q2: What are the basic chemical properties of Iretol?

Iretol is stable under recommended storage conditions. However, it is incompatible with strong

acids/alkalis and strong oxidizing/reducing agents. Key chemical properties are summarized in

the table below.
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Property Value Reference

Molecular Formula C7H8O4 [1][2]

Molecular Weight 156.14 g/mol [1][2]

Boiling Point 323.1°C at 760 mmHg [1]

Flash Point 149.2°C [1]

Density 1.436 g/cm³ [1]

Q3: What are the known biological activities of Iretol?

Iretol exhibits several biological activities, primarily attributed to its phenolic structure. These

include:

Antioxidant activity: It can help protect cells and tissues from damage caused by free

radicals.[1]

Anti-inflammatory properties: It has been studied for its potential to reduce inflammation.[1]

Potential anti-cancer properties: Iretol has been investigated for its effects on cancer cells.[1]

Experimental Protocols & Troubleshooting
Iretol Synthesis
A known multi-step synthesis of Iretol involves the following sequence of reactions. While

specific concentrations and reaction times are not fully detailed in the available literature, a

general protocol is provided below. Optimization will be required for specific laboratory

conditions.

General Synthetic Pathway:

A multi-step reaction with 4 steps starting from a precursor molecule. The general steps are:

Reaction with N-ethyl-N,N-diisopropylamine in dichloromethane at 20°C with ice cooling.
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Reaction with 3-chloro-benzenecarboperoxoic acid in a dichloromethane and water mixture

at 20°C.

Reaction with potassium carbonate in acetone at 56°C under an inert atmosphere.

Reaction with hydrogen chloride in a water and methanol mixture at 20°C.[2]
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Issue Potential Cause Suggested Solution

Low Yield
Incomplete reaction in one or

more steps.

- Ensure all reagents are fresh

and anhydrous where

specified.- Optimize reaction

times for each step through

small-scale trials.- Monitor

reaction progress using Thin

Layer Chromatography (TLC).

Side reactions due to

temperature fluctuations.

- Maintain strict temperature

control, especially during

exothermic steps. Use an ice

bath as needed.[2]

Degradation of Iretol.

- Iretol is a phenol and may be

sensitive to oxidation. Work

under an inert atmosphere

(e.g., nitrogen or argon) where

possible, especially in the

presence of base.[2]

Impure Product
Incomplete removal of starting

materials or byproducts.

- Optimize purification

methods. Consider column

chromatography with a

suitable solvent system (e.g.,

ethyl acetate/hexane).-

Recrystallization from an

appropriate solvent may also

improve purity.

Presence of oxidized

impurities.

- Use degassed solvents.-

Consider adding a small

amount of a reducing agent

like sodium bisulfite during

workup to prevent oxidation.

Reaction Not Proceeding Inactive reagents.

- Verify the activity of all

reagents, especially catalysts

and bases.
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Insufficient activation.

- Ensure the reaction

conditions are appropriate for

the specific transformation. For

example, some steps may

require heating to proceed at a

reasonable rate.[2]

Signaling Pathways
While specific signaling pathways for Iretol are not extensively documented, its known

antioxidant and anti-inflammatory activities suggest potential interactions with common

pathways involved in these processes. The following diagram illustrates a hypothetical model of

how a compound like Iretol might exert its effects.
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Hypothetical Signaling Pathways for Iretol's Bioactivity
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Caption: Hypothetical signaling pathways modulated by Iretol.
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Workflow for Optimizing Reaction Conditions

The following workflow can be used to optimize the synthesis of Iretol.

Workflow for Reaction Condition Optimization
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Caption: A logical workflow for optimizing Iretol synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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